Cas no 91178-55-1 (1H-Indazole, 3-bromo-5-nitro-1-phenyl-)
91178-55-1 structure
Product Name:1H-Indazole, 3-bromo-5-nitro-1-phenyl-
CAS No:91178-55-1
MF:C13H8BrN3O2
MW:318.125521659851
CID:3035841
Update Time:2025-03-14
1H-Indazole, 3-bromo-5-nitro-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole, 3-bromo-5-nitro-1-phenyl-
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- Inchi: 1S/C13H8BrN3O2/c14-13-11-8-10(17(18)19)6-7-12(11)16(15-13)9-4-2-1-3-5-9/h1-8H
- InChI Key: BXZQIUYABNJKAV-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C([N+]([O-])=O)C=C2)C(Br)=N1
Computed Properties
- Exact Mass: 316.98000
Experimental Properties
- Density: 1.67±0.1 g/cm3(Predicted)
- Boiling Point: 395.4±24.0 °C(Predicted)
- PSA: 63.64000
- LogP: 4.21940
- pka: -2.94±0.50(Predicted)
1H-Indazole, 3-bromo-5-nitro-1-phenyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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